Cas no 2228130-74-1 (2-2-(methoxymethyl)oxan-2-ylpyrrolidine)

• Product Name: 2-2-(methoxymethyl)oxan-2-ylpyrrolidine
• CAS No: 2228130-74-1
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6547453
• PubChem ID: 165736386
• Update Time: 2025-07-15

2-2-(methoxymethyl)oxan-2-ylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-2-(methoxymethyl)oxan-2-ylpyrrolidine
• 2-[2-(methoxymethyl)oxan-2-yl]pyrrolidine
• EN300-1737316
• 2228130-74-1

• Inchi： 1S/C11H21NO2/c1-13-9-11(6-2-3-8-14-11)10-5-4-7-12-10/h10,12H,2-9H2,1H3
• InChI Key： AVRAMCPFUDCUAS-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C1CCCN1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-2-(methoxymethyl)oxan-2-ylpyrrolidine

Introduction to 2-2-(methoxymethyl)oxan-2-ylpyrrolidine (CAS No. 2228130-74-1) and Its Emerging Applications in Chemical Biology

2-2-(methoxymethyl)oxan-2-ylpyrrolidine, identified by the chemical identifier CAS No. 2228130-74-1, represents a novel heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of oxygen-containing heterocycles, characterized by a pyrrolidine core linked to an oxane ring via an N-O-C bridge. The presence of a methoxymethyl substituent on the oxane ring introduces additional functionality, making this molecule a versatile scaffold for further derivatization and exploration.

The structural motif of 2-2-(methoxymethyl)oxan-2-ylpyrrolidine combines the rigid framework of the pyrrolidine ring with the flexible ether linkage of the oxane ring, which can be exploited for various applications in drug discovery and molecular recognition. The compound’s ability to adopt multiple conformations while maintaining structural integrity makes it an attractive candidate for designing small-molecule probes and pharmacophores.

In recent years, there has been growing interest in heterocyclic compounds as building blocks for medicinal chemistry. Pyrrolidine derivatives, in particular, have been extensively studied for their role in modulating biological pathways and their potential as drug candidates. The incorporation of an oxane ring into the pyrrolidine scaffold enhances solubility and metabolic stability, which are critical factors in pharmaceutical development. Furthermore, the methoxymethyl group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific applications.

One of the most compelling aspects of 2-2-(methoxymethyl)oxan-2-ylpyrrolidine is its potential as a tool in biochemical research. The compound’s unique structure has been leveraged in the development of probes that interact with specific biological targets. For instance, studies have shown that derivatives of this scaffold can modulate enzyme activity and interfere with protein-protein interactions. These interactions are often key drivers in cellular signaling pathways, making such compounds valuable for elucidating mechanisms of disease and identifying new therapeutic targets.

The methoxymethyl substituent on the oxane ring plays a crucial role in determining the compound’s reactivity and binding affinity. This group can participate in hydrogen bonding or form hydrophobic interactions with biological targets, depending on its orientation. Such versatility makes 2-2-(methoxymethyl)oxan-2-ylpyrrolidine a promising candidate for designing molecules that selectively bind to specific proteins or enzymes without affecting other cellular components.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-2-(methoxymethyl)oxan-2-ylpyrrolidine for potential biological activity. Molecular docking simulations have been used to predict how this compound might interact with various protein targets, providing insights into its mechanism of action before experimental validation is required. These computational approaches have accelerated the drug discovery process significantly, allowing researchers to prioritize promising candidates based on their predicted binding affinities and selectivity profiles.

The synthesis of 2-2-(methoxymethyl)oxan-2-ylpyrrolidine presents unique challenges due to its complex stereochemistry and functional groups. However, recent methodological advances have made it more feasible to access this compound in high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the core heterocyclic framework efficiently. Additionally, protecting group strategies have been refined to ensure that reactive functional groups are properly handled during synthesis.

The potential applications of CAS No. 2228130-74-1 extend beyond drug discovery into materials science and agrochemicals. The compound’s ability to form stable complexes with other molecules makes it a candidate for designing metal chelators or sensors that can detect specific analytes in environmental or biological systems. Furthermore, its structural features could be exploited to develop novel polymers or coatings with enhanced durability or functionality.

In conclusion, 2-2-(methoxymethyl)oxan-2-ylpyrrolidine represents a structurally intriguing compound with broad applications in chemical biology and beyond. Its unique combination of functional groups and stereochemistry makes it a versatile scaffold for designing small molecules with tailored properties. As research continues to uncover new synthetic methods and applications for this compound, its importance in both academic research and industrial development is likely to grow further.